Cas no 442647-74-7 (2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 442647-74-7
• MF: C₁₂H₁₁N₇OS₂
• MW: 333.392037630081
• CID: 5474123
• PubChem ID: 1826986
• Update Time: 2025-05-25

2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 2-{[4-amino-5-(3-pyridyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N~1~-(1,3-thiazol-2-yl)acetamide
• SR-01000537578
• 442647-74-7
• HMS3051B05
• STK767505
• AKOS001730067
• F2649-0050
• 2-((4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide
• SR-01000537578-1
• MLS002182557
• Z19579373
• SMR001271587
• CHEMBL1358884
• 2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C12H11N7OS2/c13-19-10(8-2-1-3-14-6-8)17-18-12(19)22-7-9(20)16-11-15-4-5-21-11/h1-6H,7,13H2,(H,15,16,20)
• InChI Key： WFMOOIWRRQFXLL-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC=CS1)=O)C1=NN=C(C2C=NC=CC=2)N1N

Computed Properties

• Exact Mass: 333.04665035g/mol
• Monoisotopic Mass: 333.04665035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 165Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

2-{[4-Amino-5-(Pyridin-3-Yl)-4H-1,2,4-Triazol-3-Yl]Sulfanyl}-N-(1,3-Thiazol-2-Yl)Acetamide: A Comprehensive Overview

The compound 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 442647-74-7) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a triazole ring, a pyridine moiety, and a thiazole group, which contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery and development. The presence of the 1,2,4-triazole ring is particularly notable, as it is known to exhibit strong biological activity in numerous therapeutic areas. For instance, triazoles are often used as scaffolds in the design of antifungal agents due to their ability to inhibit fungal enzymes such as cytochrome P450 lanosterol demethylase. Similarly, the pyridine group within the molecule adds electron-withdrawing properties, enhancing the compound's reactivity and stability.

The thiazole moiety further enhances the compound's versatility. Thiazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the molecule's solubility and bioavailability. This makes the compound an attractive candidate for exploring its potential in medicinal chemistry applications.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the importance of modern organic synthesis techniques. The synthesis typically begins with the preparation of the triazole ring system through cyclization reactions involving appropriate amino and azide precursors. Subsequent steps involve the introduction of the pyridine and thiazole groups through carefully designed coupling reactions or substitution processes.

One of the most promising aspects of this compound is its potential in antimicrobial research. Recent studies have demonstrated that heterocyclic compounds with similar structural features can exhibit potent activity against a wide range of bacterial and fungal pathogens. For example, derivatives containing triazole rings have shown significant promise as novel antifungal agents with reduced toxicity compared to conventional treatments.

In addition to its antimicrobial properties, this compound also exhibits interesting antioxidant activity, which could make it a valuable candidate for use in oxidative stress-related diseases such as neurodegenerative disorders or cardiovascular diseases. The presence of sulfur-containing groups within the molecule contributes to its redox properties, enabling it to act as an effective scavenger of reactive oxygen species (ROS).

From a pharmacokinetic standpoint, understanding the behavior of this compound within biological systems is crucial for its development as a therapeutic agent. Initial studies suggest that the thiazole group may enhance membrane permeability, potentially improving oral bioavailability. However, further research is required to fully characterize its pharmacokinetic profile and identify any potential metabolic pathways.

The development of analogs based on this compound represents another exciting avenue for future research. By modifying specific functional groups or substituents within the molecule, chemists can explore a wide range of biological activities and optimize the compound's therapeutic potential. For example, substituting different heterocycles or altering side chains could lead to improved potency or selectivity against specific targets.

In conclusion, 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 442647